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Compound of Interest

Compound Name: Acid Violet 17

CAS No.: 4129-84-4

Cat. No.: B1683562

Get Quote

Technical Guide to Acid Violet 17
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Acid Violet 17, a synthetic anionic dye. It

covers its chemical identity, technical specifications, and key applications, with a focus on its

use in forensic science and biochemical research.

Core Chemical Identifiers
CAS Number: 4129-84-4[1][2][3][4][5]

Chemical Class: Triarylmethane dye

Colour Index Number: 42650

Synonyms
Acid Violet 17 is known by a variety of names, including:

Coomassie Violet R200
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Acid Violet 4BNS

Formyl Violet S4B

C.I. 42650

Violet bnp

SERVA Violet 17

Acid Brilliant Milling Violet 4BS

Physicochemical Properties
Acid Violet 17 presents as a deep navy-blue powder. It is readily soluble in water, forming a

purple solution, and is also soluble in ethanol, yielding a violet-blue solution.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Acid Violet 17, including its

dyeing fastness on wool.

Property Value References

Molecular Formula C41H44N3NaO6S2

Molecular Weight 761.93 g/mol

Light Fastness 1 (ISO), 1 (AATCC)

Soaping Fastness (Fading) 3-4 (ISO), 3 (AATCC)

Soaping Fastness (Staining) 2 (ISO), 3 (AATCC)

Perspiration Fastness (Fading) 4-5 (ISO), 4 (AATCC)

Oxygen Bleaching 1 (ISO), 2-3 (AATCC)

Solubility in Water (90°C) 70 g/L
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Note: Some sources indicate alternative molecular formulas and weights, such as

C41H48N3NaO6S2 (765.96 g/mol ) and C41H46N3NaO6S2 (763.94 g/mol ). The values

presented here are the most frequently cited.

Experimental Protocols
Forensic Enhancement of Bloodstains
Acid Violet 17 is a highly effective protein dye for the enhancement of fingerprints and

shoeprints made in blood on various surfaces, including porous and non-porous substrates.

Methodology:

The process involves three main stages: fixing the blood proteins, staining, and then

washing/destaining to improve contrast.

Solutions:

Fixing Solution: 2% (w/v) 5-sulfosalicylic acid in distilled water.

Staining Solution: 1g of Acid Violet 17 powder dissolved in a mixture of 700mL distilled

water, 250mL ethanol, and 50mL acetic acid.

Washing/Destaining Solution: A mixture of 700mL water, 250mL ethanol, and 50mL acetic

acid.

Protocol Steps:

Fixation: Apply the fixing solution to the suspected area and leave for a minimum of 5

minutes. This prevents the blood from diffusing during the staining process.

Rinsing (Optional): Briefly rinse with distilled water.

Staining: Apply the Acid Violet 17 staining solution to the fixed area. This can be done using

a wash bottle, disposable pipette, or by submerging the item. Allow the stain to be in contact

with the print for 1-3 minutes.
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Washing/Destaining: Wash the surface with the destaining solution to remove excess dye

and reduce background staining. This enhances the contrast of the blood impression, which

will appear as a bright violet color.

Drying and Documentation: Allow the surface to air dry. The enhanced prints should then be

photographed for evidence.

Protein Gel Staining (SDS-PAGE)
As a Coomassie-family dye, Acid Violet 17 is used for visualizing proteins in polyacrylamide

gels after electrophoresis. The protocol is similar to that of Coomassie Brilliant Blue R-250.

Methodology:

This procedure involves fixing the proteins within the gel matrix, staining them with Acid Violet
17, and then destaining the gel to reveal the protein bands against a clear background.

Solutions:

Fixation Solution: 40% (v/v) ethanol, 10% (v/v) acetic acid in deionized water.

Staining Solution: 0.1% (w/v) Acid Violet 17 in 40% (v/v) methanol and 10% (v/v) acetic

acid.

Destaining Solution: 20% (v/v) methanol, 10% (v/v) acetic acid in deionized water.

Protocol Steps:

Fixation: After electrophoresis, immerse the gel in the fixation solution for 30-60 minutes.

This step precipitates the proteins and removes interfering substances like SDS.

Staining: Discard the fixation solution and add the Acid Violet 17 staining solution. Gently

agitate the gel on a shaker for at least 1-2 hours at room temperature. For thicker gels, a

longer staining time may be required.

Destaining: Pour off the staining solution. Add the destaining solution and agitate. Replace

the destaining solution every 30-60 minutes until the protein bands are clearly visible against
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a clear background. Placing a piece of foam or a Kimwipe in the destaining container can

help absorb excess stain.

Storage: Once destained, the gel can be stored in a solution of 5% acetic acid or deionized

water.

Visualized Workflows
The following diagrams illustrate the experimental workflows for the protocols described above.
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Click to download full resolution via product page

Caption: Workflow for Forensic Bloodstain Enhancement.
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Caption: Workflow for Protein Gel Staining with Acid Violet 17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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